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Introduction
MK-3984 is a selective androgen receptor modulator (SARM) that has been investigated for its

potential to prevent and treat muscle wasting.[1] As a SARM, it is designed to selectively target

androgen receptors in tissues like muscle and bone, with the aim of eliciting anabolic effects

while minimizing the androgenic side effects associated with traditional anabolic steroids.

Preclinical studies are essential to determine the efficacy of compounds like MK-3984 in

improving muscle function. One of the most common and non-invasive methods to assess

muscle strength in rodent models is the grip strength test.[2][3][4][5][6] This document provides

a detailed protocol for measuring forelimb and combined forelimb/hindlimb grip strength in

mice, which can be applied to studies investigating the effects of MK-3984.

Data Presentation
The following table is a template illustrating how to present quantitative data from a study

evaluating the effect of MK-3984 on grip strength in mice.
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Combine
d Grip
Strength
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d to Body
Weight
(g/g)

Vehicle

Control
0 10 120.5 ± 5.2 4.8 ± 0.2 180.3 ± 7.8 7.2 ± 0.3

MK-3984 1 10 135.2 ± 6.1 5.4 ± 0.2 201.8 ± 8.5 8.1 ± 0.3

MK-3984 3 10 148.9 ± 7.3 6.0 ± 0.3 225.1 ± 9.2 9.0 ± 0.4

MK-3984 10 10 160.4 ± 8.0 6.4 ± 0.3
240.6 ±

10.1
9.6 ± 0.4

Data are presented as mean ± SEM. Statistical significance relative to vehicle control is
denoted by asterisks (p<0.05, **p<0.01, **p<0.001).

Signaling Pathway
Caption: General signaling pathway of a Selective Androgen Receptor Modulator (SARM) like

MK-3984.

Experimental Protocols
Apparatus

Grip Strength Meter: A commercially available grip strength meter equipped with a force

gauge. The apparatus should have interchangeable grids or bars for forelimb and combined

limb measurements.

Animal Scale: A calibrated scale for accurately measuring the body weight of each mouse.

Experimental Workflow
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Setup & Acclimation

Forelimb Measurement

Combined Limb Measurement

Data Analysis

Acclimate mice to testing room for 30 min

Turn on grip strength meter and select 'peak force' mode

Zero the force gauge

Lower mouse towards the grid, allowing only forepaws to grip

Gently pull the mouse horizontally by the tail until grip is released

Record the peak force measurement

Repeat for a total of 3 measurements

Lower mouse towards the grid, allowing all four paws to grip

Gently pull the mouse horizontally by the tail until grip is released

Record the peak force measurement

Repeat for a total of 3 measurements

Measure and record the mouse's body weight

Calculate the average of the 3 peak force measurements for each test

Normalize grip strength to body weight (Force / Body Weight)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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